Cas no 351186-41-9 (N-morpholino-4-methylbenzenesulfonamide)

• Product Name: N-morpholino-4-methylbenzenesulfonamide
• CAS No: 351186-41-9
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 2193665
• PubChem ID: 903469
• Update Time: 2025-04-21

N-morpholino-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-morpholino-4-methylbenzenesulfonamide
• 4-methyl-N-morpholin-4-ylbenzenesulfonamide
• 4-methyl-N-(4-morpholinyl)benzenesulfonamide
• STK441530
• doi:10.14272/CGJMIHZEFDRIGG-UHFFFAOYSA-N.1
• AK-968/12244677
• DTXCID50309651
• AKOS003237004
• DB-335414
• 351186-41-9
• DTXSID80358596
• 4-methyl-N-morpholinobenzenesulfonamide
• 4-methyl-N-(morpholin-4-yl)benzenesulfonamide
• 10.14272/CGJMIHZEFDRIGG-UHFFFAOYSA-N.1

• Inchi： 1S/C11H16N2O3S/c1-10-2-4-11(5-3-10)17(14,15)12-13-6-8-16-9-7-13/h2-5,12H,6-9H2,1H3
• InChI Key： CGJMIHZEFDRIGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NN1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 256.08816355Da
• Monoisotopic Mass: 256.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67Ų